Cas no 2172065-25-5 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxybutanoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxybutanoic acid
• CAS No: 2172065-25-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6217509
• PubChem ID: 165535690
• Update Time: 2025-10-21

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxybutanoic acid
• EN300-1511741
• 4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methoxybutanoic acid
• 2172065-25-5

• Inchi： 1S/C27H32N2O6/c1-34-18(15-24(30)31)16-28-25(32)27(13-7-2-8-14-27)29-26(33)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： NIOGESPNBAHNON-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCC(CC(=O)O)OC)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxybutanoic acid

Comprehensive Overview of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxybutanoic acid (CAS No. 2172065-25-5)

In the realm of synthetic organic chemistry and pharmaceutical research, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxybutanoic acid (CAS No. 2172065-25-5) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protective moiety, enabling selective deprotection during solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and medicinal chemistry.

The molecular architecture of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxybutanoic acid combines a cyclohexyl ring with a methoxybutanoic acid backbone, offering steric stability and solubility advantages. Researchers frequently search for "Fmoc-protected amino acid applications" or "CAS 2172065-25-5 solubility" to understand its physicochemical properties, such as its compatibility with organic solvents like DMF or dichloromethane. These attributes make it indispensable in the synthesis of complex peptides, including those targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

Recent trends in AI-driven drug discovery and high-throughput screening have further amplified interest in this compound. Queries like "how to optimize Fmoc deprotection" or "CAS 2172065-25-5 in peptide libraries" reflect its relevance in automated synthesis platforms. The Fmoc group’s labile nature under mild basic conditions (e.g., piperidine) aligns with green chemistry principles, reducing waste generation—a hotspot in sustainable pharmaceutical manufacturing.

From a commercial perspective, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxybutanoic acid is available in high purity grades (>95%) for research use. Its CAS registry number (2172065-25-5) ensures traceability in regulatory documentation, a key concern for labs complying with ISO 9001 standards. Analytical techniques like HPLC and LC-MS are routinely employed to validate its quality, addressing common search terms such as "CAS 2172065-25-5 analytical methods."

In summary, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxybutanoic acid exemplifies the synergy between structural complexity and functional versatility. Its role in advancing peptide therapeutics and bioconjugation strategies underscores its value in modern science, resonating with both academic and industrial research priorities.